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Compound of Interest

Compound Name: D-Galactose-d2

Cat. No.: B12397584

Essential Safety and Handling Guide for D-
Galactose-d2

This guide provides immediate and essential safety, handling, and disposal information for D-
Galactose-d2, tailored for researchers, scientists, and professionals in drug development. Our
aim is to be your preferred resource for laboratory safety, building trust by delivering value
beyond the product itself.

Hazard Identification and Classification

D-Galactose-d2, a deuterated form of D-Galactose, is not classified as a hazardous substance
according to the Globally Harmonized System (GHS).[1][2][3][4] HoweVer, as with any
chemical, it is crucial to handle it with care to minimize exposure and maintain a safe laboratory
environment. The primary risks are associated with the inhalation of dust particles and direct
contact with eyes and skin.[1][5]

Hazard Summary:
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Hazard Type Classification Precautionary Statement

o May be harmful if swallowed,
Acute Toxicity (Oral, Dermal,

) Not Classified inhaled, or absorbed through
Inhalation) .
the skin.[1]
) ) o N May cause slight skin irritation
Skin Corrosion/Irritation Not Classified
upon prolonged contact.[1][5]
May cause transient discomfort
Eye Damage/Irritation Not Classified and redness upon direct
contact.[5]
) o - Dust may irritate the
Respiratory Sensitization Not Classified

respiratory tract.[1][2]

NFPA 704 Diamond:

Health (Blue): O - No hazard beyond that of ordinary combustible materials.[1]

Flammability (Red): 1 - Must be preheated before ignition can occur.[5]

Instability (Yellow): O - Normally stable, even under fire exposure conditions.[1]

Special (White): None

Personal Protective Equipment (PPE)

The following PPE is recommended to ensure safe handling of D-Galactose-d2.
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[1][6]

Protects eyes from dust

particles.

Hand Protection

Nitrile rubber gloves (minimum
0.11mm thickness).[6]

Prevents skin contact.

Body Protection

Laboratory coat.

Protects against incidental skin

exposure.

Respiratory Protection

NIOSH-approved N95 or P1
dust mask.[4][6]

Required when handling large
quantities or when dust

generation is likely.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of D-Galactose-d2 and

ensuring a safe laboratory environment.

Handling Protocol:

o Ventilation: Handle in a well-ventilated area.[6][7] For procedures that may generate dust,

use a chemical fume hood.[7]

o Dispensing: When weighing and dispensing, minimize the creation of dust. Use a spatula

and weigh paper.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][6] Do not

eat, drink, or smoke in the laboratory.[7]

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[7]

Storage Protocol:

» Container: Keep the container tightly closed in a dry and well-ventilated place.[1][6]
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o Temperature: Store at room temperature (15-25°C), away from direct sunlight and moisture.

[1]

e Incompatibilities: Store away from strong oxidizing agents.[5]

Operational Plans
Experimental Workflow: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of D-Galactose-d2.
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4 )

Preparation

Gather Materials:
D-Galactose-d2
Solvent (e.g., water)
Volumetric flask
Weighing scale
Spatula

Don Appropriate PPE:

Lab coat
Safety glasses
Nitrile gloves
J
Proceed to weighing
4 Weighing A

[Weigh D—Galactose—dz)
El'ransfer to Volumetric Flask)

- J

4 )

Dissalving

Add Solvent to Flask

'

Dissolve Completely

'

Bring to Final Volume

- J

Storage
y

E_abel and Store SqutiorD

Click to download full resolution via product page

Caption: Workflow for the preparation of a D-Galactose-d2 stock solution.
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Disposal Plan

Contaminated materials and unused D-Galactose-d2 should be disposed of in accordance
with local, state, and federal regulations.[5]

Disposal Workflow:

Waste Generation

Solid Waste: Liquid Waste:
Contaminated gloves, weigh paper Unused solution

Waste Collection

Collect in a Labeled Collect in a Labeled
Solid Waste Container Aqueous Waste Container

Disposal

Dispose via Institutional
Environmental Health and Safety

Click to download full resolution via product page

Caption: Waste disposal workflow for D-Galactose-d2.

Spill Response

In the event of a spill, follow these procedures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including a dust mask, before cleaning up.

Clean-up:
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o For solid spills, carefully sweep or vacuum the material.[5] Avoid generating dust.[5][8]
Place the collected material into a sealed, labeled container for disposal.

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed, labeled container for disposal.

o Decontaminate: Clean the spill area with soap and water.

o Report: Report the spill to your laboratory supervisor or safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling D-
Galactose-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397584#personal-protective-equipment-for-
handling-d-galactose-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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